Cas no 71753-55-4 (1H-Pyrrole-1-propanamide, 2,5-dihydro-2,5-dioxo-)

• Product Name: 1H-Pyrrole-1-propanamide, 2,5-dihydro-2,5-dioxo-
• CAS No: 71753-55-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1750784
• PubChem ID: 43553619
• Update Time: 2025-04-21

1H-Pyrrole-1-propanamide, 2,5-dihydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanamide, 2,5-dihydro-2,5-dioxo-
• 3-(2,5-dioxopyrrol-1-yl)propanamide
• SCHEMBL255340
• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamide
• DTXSID40656161
• 3-(maleimido)propanamide
• 71753-55-4
• SCHEMBL18726506

• Inchi： 1S/C7H8N2O3/c8-5(10)3-4-9-6(11)1-2-7(9)12/h1-2H,3-4H2,(H2,8,10)
• InChI Key： QLMKIWQIZQHVHO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCC(N)=O)=O

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.47